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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxyethylamine (CAS No. 109-85-3) is a primary amine that serves as a versatile
building block in organic synthesis.[1] Its bifunctional nature, possessing both a nucleophilic
amino group and a methoxy ether moiety, makes it a valuable reagent in the preparation of a
wide range of compounds, particularly in the development of pharmaceuticals and fine
chemicals.[1][2] This technical guide provides an in-depth overview of the commercial
availability of 2-Methoxyethylamine for research purposes, its key physicochemical properties,
safety and handling information, and detailed experimental protocols for its application in
common synthetic transformations.

Commercial Availability

2-Methoxyethylamine is readily available from a variety of chemical suppliers in various
quantities and purities, making it an accessible reagent for laboratory-scale research and
development. The table below summarizes the offerings from several prominent suppliers.
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Supplier Purity Available Quantities

Sigma-Aldrich (Merck) >98.0% (GC), 99% 25mL, 50 mL, 100 mL, 500
mL, 25L

TCI America 98.0+% 25 mL

AK Scientific, Inc. Not specified Not specified

Santa Cruz Biotechnology >98% Not specified

Fisher Scientific 98.0+% 25 mL

Parchem Not specified Global supplier

Physicochemical Properties

A summary of the key physicochemical properties of 2-Methoxyethylamine is presented in the
table below. This data is essential for its appropriate handling and use in experimental setups.

Property Value

Molecular Formula CsHaNO

Molecular Weight 75.11 g/mol

Appearance Clear, colorless liquid
Boiling Point 95 °C (lit.)

Density 0.864 g/mL at 25 °C (lit.)
Refractive Index n20/D 1.406 (lit.)

Flash Point 12 °C (53.6 °F)

Solubility Completely miscible in water
pKa 9.89 at 10 °C

Safety and Handling
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2-Methoxyethylamine is a flammable and corrosive liquid that requires careful handling in a
well-ventilated laboratory environment, preferably within a fume hood.[3][4] It is harmful if
swallowed or inhaled and can cause severe skin burns and eye damage.[5][6]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are
essential to prevent skin contact.

» Respiratory Protection: Use a respirator with an appropriate vapor cartridge if ventilation is
inadequate.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, and open flames.[3][7] It is recommended to store below +30°C.[1][8]

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Applications in Organic Synthesis

The primary research application of 2-Methoxyethylamine lies in its role as a nucleophile in
various organic reactions. Its amino group readily participates in reactions such as N-alkylation,
acylation to form amides, and conjugate additions. These reactions are fundamental in the
construction of more complex molecules, including pharmaceutical intermediates.[1][2]

Experimental Protocols

While 2-Methoxyethylamine itself is not directly implicated in specific signaling pathways, it is
a crucial building block in the synthesis of molecules that may interact with biological systems.
The following section provides a detailed, representative experimental protocol for a common
synthetic transformation using 2-Methoxyethylamine.

N-Alkylation of 2-Methoxyethylamine with an Alkyl
Halide
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This protocol describes a general procedure for the synthesis of a secondary amine via the N-
alkylation of 2-Methoxyethylamine.

Reaction Scheme:

Materials:

e 2-Methoxyethylamine

o Alkyl halide (e.g., benzyl bromide)

e Anhydrous acetonitrile (or other suitable aprotic solvent)

e Potassium carbonate (K2CQO3s) or another suitable non-nucleophilic base
o Ethyl acetate

e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)
e Round-bottom flask

o Magnetic stirrer and stir bar

o Reflux condenser

e Separatory funnel

» Rotary evaporator

o Standard laboratory glassware

Procedure:

e Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, add 2-Methoxyethylamine (1.0 equivalent).
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» Solvent and Base Addition: Dissolve the amine in anhydrous acetonitrile (to make a ~0.5 M
solution). Add potassium carbonate (2.0 equivalents) to the solution.

o Alkyl Halide Addition: Slowly add the alkyl halide (1.1 equivalents) to the stirred suspension
at room temperature.

» Reaction: Heat the reaction mixture to a suitable temperature (e.g., 50 °C) and stir for 12-24
hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

o Work-up:
o Cool the reaction mixture to room temperature.
o Filter the mixture to remove the inorganic base.
o Concentrate the filtrate under reduced pressure using a rotary evaporator.
o Dissolve the residue in ethyl acetate.

o Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution
and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
o Filter off the drying agent.

« Purification:
o Concentrate the filtrate under reduced pressure to obtain the crude product.

o Purify the crude product by flash column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure
N-alkyl-2-methoxyethylamine.

Visualizations
Experimental Workflow for N-Alkylation
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The following diagram illustrates the general workflow for the N-alkylation of 2-
Methoxyethylamine as described in the protocol above.

Monitor by TLC/LC-MS W’“—"—{ 5. Aqueous Work-up. H 6. Column H Pure N-alkyl }—»

Click to download full resolution via product page

Caption: A generalized workflow for the N-alkylation of 2-Methoxyethylamine.

Logical Relationship of Synthetic Applications

The following diagram illustrates the central role of 2-Methoxyethylamine as a building block
in various synthetic transformations.
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Caption: Synthetic utility of 2-Methoxyethylamine as a chemical building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085606#commercial-availability-of-2-
methoxyethylamine-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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